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GC-MS identification of 5-oxohexanal

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 5-Oxohexanal

CAS No.: 505-03-3

Cat. No.: S9039897

Chemical Profile of 5-Oxohexanal

The table below summarizes the key identifying information for 5-oxohexanal from the Human Metabolome

Database (HMDB) [1].

Property Description

Common Name 5-Oxohexanal [1]

CAS Registry Number 505-03-3 [1]

Chemical Formula CeH1002 [1]

Average Molecular Weight 114.1424 g/mol [1]
SMILES Structure CC(=0)CCCC=011]

Class Medium-chain aldehyde [1]
IUPAC Name 5-oxohexanal [1]

Predicted Chromatographic Properties
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The HMDB provides predicted retention data for 5-oxohexanal under different chromatographic conditions,

which can be a starting point for method development [1].

Chromatography Type Stationary Phase Predicted Retention Index Reference
Gas Chromatography  Standard polar column 1575.7 [1]
Gas Chromatography  Standard non-polar column 902.9 [1]
Gas Chromatography  Semi-standard non-polar column  961.2 [1]

> Note: These are predicted values, not experimentally confirmed with GC-MS. You would need to validate

these conditions in your own laboratory.

General GC-MS Methodology for Compound
Identification

Although a specific method for 5-oxohexanal is unavailable, here is a general workflow for GC-MS analysis
based on standard practices [2] [3]. You can use this as a template, adjusting parameters to match the

predicted properties of your target compound.
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Instrument Setup:

» GC with DB-5ms type column

» He carrier gas (~2 mL/min)

» MS with Electron lonization (70 eV)
* Mass range: e.g., 50-500 m/z

Method Development &
Temperature Optimization

Sample Injection &
Chromatographic Separation

'

Mass Spectrometric Detection:
* Molecules ionized and fragmented
» Mass-to-charge (m/z) measured

Data Analysis:

» Compare retention time to standard
* Interpret mass spectrum fragments
» Search against reference library

(Compound IdentifiecD

Click to download full resolution via product page

Key Steps and Considerations
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e Sample Preparation: The sample must be suitable for GC analysis, meaning it should be volatile and
thermally stable [3]. Liquid-liquid extraction with a solvent like methanol is a common technique for
preparing solid or trace samples [2].

¢ Instrument Configuration: A standard setup involves a GC hyphenated to a single quadrupole mass
spectrometer. The DB-5ms (5% phenyl polysiloxane) is a widely used column for general analyses [2]
[4].

¢ Method Optimization: A key to faster analysis, as demonstrated in recent research, is optimizing the
GC temperature program. Ramping the temperature at a higher rate can significantly reduce run
times without sacrificing accuracy [2].

¢ Data Interpretation: In the mass spectrum, look for a molecular ion that confirms the molecular
weight (likely at m/z 114 for 5-oxohexanal). The fragmentation pattern should be interpreted to
confirm the structure, particularly the aldehyde and ketone functional groups [3]. The final
identification is made by comparing the obtained spectrum and retention time with those of an
authentic standard.

Suggestions for Next Steps

Given the lack of a specific experimental protocol in the available literature, you may need to take the

following steps to obtain the information you need:

e Source an Analytical Standard: Purchasing a certified standard of 5-oxohexanal is crucial for
empirically determining its retention time and generating a reference mass spectrum in your own lab.

e Consult Specialized Databases: Commercial mass spectral libraries (e.g., NIST, Wiley) may contain
a reference spectrum for this compound. Access to these databases is typically available through
university or corporate subscriptions.

¢ Review Broader Literature: The intramolecular aldol condensation of similar compounds like 6-
oxoheptanal is discussed in chemistry literature [5]. Exploring such papers may provide indirect clues
or cite relevant analytical data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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